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Compound of Interest

Compound Name: M8-B

Cat. No.: B15621113

For Researchers, Scientists, and Drug Development Professionals

Introduction

M8-B, also known as M8-B hydrochloride, is a potent and selective antagonist of the Transient
Receptor Potential Melastatin 8 (TRPM8) channel.[1][2][3] TRPM8 is a nonselective cation
channel known for its role in detecting cold temperatures.[4] As an antagonist, M8-B blocks the
activation of TRPM8 channels induced by cold or chemical agonists like menthol and icilin.[3][5]
This activity gives M8-B the ability to decrease deep body temperature, a characteristic that
has been observed in in vivo studies with rats and mice.[1][5][6] The compound shows high
selectivity for TRPM8 over other TRP channels.[2][3] This document provides detailed
information on the solubility of M8-B in aqueous solutions, specifically water and Phosphate-
Buffered Saline (PBS), along with protocols for its use and analysis.

Physicochemical Properties of M8-B Hydrochloride
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Property Value Reference
N-(2-aminoethyl)-N-[[3-
methoxy-4-

Chemical Name (phenylmethoxy)phenyllmethyl]  [5]
-2-thiophenecarboxamide,
monohydrochloride

CAS Number 883976-12-3 [1][5][6]

Molecular Formula C22H24N203S « HCI [2][5]

Molecular Weight 432.96 g/mol [2][6]

Purity >98% [2][5]

Appearance Crystalline solid [5]

Solubility Data

The solubility of a compound is a critical parameter for its use in biological assays and for the

development of suitable formulations. The following table summarizes the available solubility

data for M8-B hydrochloride.

Solvent Solubility Conditions Reference
Water Soluble to 10 mM with sonication [2]
Water 2 mg/mL clear (warmed) [7]
Requires sonication;
use of newly opened
250 mg/mL (577.42 )
DMSO DMSO is [1][6]
mM) -
recommended as it is
hygroscopic.
DMSO 15 mg/mL - [5]
DMSO:PBS (pH 7.2)
0.5 mg/mL - [5]

(1:2)
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Note: Direct solubility data for M8-B in PBS alone is not readily available in the searched
literature. The provided data for a DMSO:PBS mixture suggests that the presence of an
organic co-solvent is necessary to achieve solubility at this concentration.

M8-B Signaling Pathway

M8-B acts as an antagonist to the TRPM8 ion channel. TRPM8 is a sensor for cold
temperatures and cooling agents. Its activation leads to an influx of cations, primarily Ca2* and
Na*, which depolarizes the cell membrane and initiates a neuronal signal. M8-B blocks this
channel, thereby inhibiting the downstream signaling cascade.

TRPMS8 Signaling Pathway Inhibition by M8-B

Stimuli Antagonist
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TRPM8 Channel
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Caption: Inhibition of the TRPM8 signaling pathway by M8-B.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO

Due to its high solubility in DMSO, it is recommended to prepare a concentrated stock solution
in this solvent.

Materials:

M8-B hydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator

Sterile microcentrifuge tubes or vials

Procedure:

Weigh the desired amount of M8-B hydrochloride powder in a sterile microcentrifuge tube.

e Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 100
mM stock solution, add the corresponding volume of DMSO to the weighed M8-B).

» Vortex the mixture thoroughly for 1-2 minutes.

« If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15
minutes.

» Visually inspect the solution to ensure it is clear and free of particulates.

o Store the stock solution at -20°C or -80°C for long-term stability.[1] It is recommended to use
the solution within one month when stored at -20°C and within six months when stored at
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-80°C.[1]

Protocol 2: Determination of Aqueous Solubility (Shake-
Flask Method)

This protocol outlines a general procedure for determining the thermodynamic solubility of M8-
B in water or PBS.

Materials:

e M8-B hydrochloride powder

 Purified water

¢ Phosphate-Buffered Saline (PBS), pH 7.4

o Small glass vials with screw caps

» Orbital shaker or rotator

e Centrifuge

e HPLC or UV-Vis spectrophotometer for analysis
e 0.22 um syringe filters

Procedure:

Add an excess amount of M8-B hydrochloride powder to a glass vial.

Add a known volume of the desired solvent (water or PBS) to the vial.

Securely cap the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C
or 37°C).

Shake the mixture for 24-48 hours to ensure equilibrium is reached.
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After incubation, centrifuge the suspension at a high speed (e.g., 10,000 x g) for 15-20
minutes to pellet the undissolved solid.

Carefully collect the supernatant, ensuring no solid particles are disturbed.

Filter the supernatant through a 0.22 um syringe filter to remove any remaining
microparticles.

Dilute the clear filtrate with the appropriate solvent.

Quantify the concentration of M8-B in the diluted filtrate using a validated analytical method
such as HPLC or UV-Vis spectrophotometry against a standard curve.
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Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of M8-B.

Conclusion

M8-B hydrochloride is a valuable research tool for studying the TRPM8 channel. While it
exhibits good solubility in DMSO, its aqueous solubility is more limited. For in vitro assays, it is
advisable to prepare a high-concentration stock solution in DMSO and then dilute it into the
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aqueous buffer, ensuring the final DMSO concentration is low and does not affect the
experimental outcome. The provided protocols offer guidance for the preparation and solubility
assessment of M8-B to support its effective use in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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